2-[(4,5-diphenyl-1H-imidazol-2-yl)thio]-N-(2-ethyl-6-methylphenyl)acetamide

• IUPAC Name: 2-[(4,5-diphenyl-1H-imidazol-2-yl)sulfanyl]-N-(2-ethyl-6-methylphenyl)acetamide
• InChI: InChI=1S/C26H25N3OS/c1-3-19-16-10-11-18(2)23(19)27-22(30)17-31-26-28-24(20-12-6-4-7-13-20)25(29-26)21-14-8-5-9-15-21/h4-16H,3,17H2,1-2H3,(H,27,30)(H,28,29)
• InChI Key: XZHPLNWZVHTBRB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC(=C1NC(=O)CSC2=NC(=C(N2)C3=CC=CC=C3)C4=CC=CC=C4)C
• Molecular Formula: C26H25N3OS
• Molecular Weight: 427.6 g/mol

Description

2-[(4,5-diphenyl-1H-imidazol-2-yl)thio]-N-(2-ethyl-6-methylphenyl)acetamide, also known as DITPA, is a chemical compound that has been studied for its potential therapeutic applications. It belongs to the class of imidazole derivatives and has been synthesized using various methods.

Mechanism of Action

2-[(4,5-diphenyl-1H-imidazol-2-yl)thio]-N-(2-ethyl-6-methylphenyl)acetamide acts by binding to the SERCA pump and increasing its activity, which leads to increased calcium uptake and storage in the sarcoplasmic reticulum. This results in improved contractility of cardiac cells and enhanced cardiac output. 2-[(4,5-diphenyl-1H-imidazol-2-yl)thio]-N-(2-ethyl-6-methylphenyl)acetamide also has vasodilatory effects, which can improve blood flow to the heart and other organs.
Biochemical and Physiological Effects
2-[(4,5-diphenyl-1H-imidazol-2-yl)thio]-N-(2-ethyl-6-methylphenyl)acetamide has been shown to have several biochemical and physiological effects, including increased contractility of cardiac cells, improved cardiac output, and vasodilation. It has also been shown to increase the expression of genes involved in calcium handling and energy metabolism in cardiac cells. 2-[(4,5-diphenyl-1H-imidazol-2-yl)thio]-N-(2-ethyl-6-methylphenyl)acetamide has been found to be well-tolerated in animal studies, with no significant adverse effects reported.

Advantages and Limitations for Lab Experiments

2-[(4,5-diphenyl-1H-imidazol-2-yl)thio]-N-(2-ethyl-6-methylphenyl)acetamide has several advantages for lab experiments, including its ability to improve cardiac function in animal models of heart failure, its well-tolerated nature, and its vasodilatory effects. However, some limitations of 2-[(4,5-diphenyl-1H-imidazol-2-yl)thio]-N-(2-ethyl-6-methylphenyl)acetamide include its potential toxicity at high doses and its limited solubility in aqueous solutions, which can make it difficult to administer.

Future Directions

There are several potential future directions for research on 2-[(4,5-diphenyl-1H-imidazol-2-yl)thio]-N-(2-ethyl-6-methylphenyl)acetamide. One area of interest is the development of more efficient synthesis methods for 2-[(4,5-diphenyl-1H-imidazol-2-yl)thio]-N-(2-ethyl-6-methylphenyl)acetamide, which could improve its availability for research and potential therapeutic applications. Another area of interest is the investigation of the long-term effects of 2-[(4,5-diphenyl-1H-imidazol-2-yl)thio]-N-(2-ethyl-6-methylphenyl)acetamide on cardiac function and overall health. Additionally, the potential use of 2-[(4,5-diphenyl-1H-imidazol-2-yl)thio]-N-(2-ethyl-6-methylphenyl)acetamide in combination with other drugs for the treatment of heart failure and other cardiovascular diseases could be explored. Finally, the investigation of the potential use of 2-[(4,5-diphenyl-1H-imidazol-2-yl)thio]-N-(2-ethyl-6-methylphenyl)acetamide in other areas of medicine, such as cancer treatment, could be a promising avenue for future research.
Conclusion
In conclusion, 2-[(4,5-diphenyl-1H-imidazol-2-yl)thio]-N-(2-ethyl-6-methylphenyl)acetamide is a chemical compound that has been studied for its potential therapeutic applications, particularly in the treatment of heart failure. It has been shown to improve cardiac function in animal models of heart failure by enhancing the activity of the SERCA pump and has vasodilatory effects, which can improve blood flow to the heart and other organs. While 2-[(4,5-diphenyl-1H-imidazol-2-yl)thio]-N-(2-ethyl-6-methylphenyl)acetamide has several advantages for lab experiments, including its well-tolerated nature and vasodilatory effects, there are also limitations to its use, such as its potential toxicity at high doses and limited solubility. Future research on 2-[(4,5-diphenyl-1H-imidazol-2-yl)thio]-N-(2-ethyl-6-methylphenyl)acetamide could focus on the development of more efficient synthesis methods, investigation of long-term effects, and potential use in combination with other drugs for the treatment of cardiovascular diseases.

Synthesis Methods

2-[(4,5-diphenyl-1H-imidazol-2-yl)thio]-N-(2-ethyl-6-methylphenyl)acetamide can be synthesized using different methods, including the reaction of 2-ethyl-6-methylphenylamine with 4,5-diphenylimidazole-2-thiol in the presence of a base. The reaction yields 2-[(4,5-diphenyl-1H-imidazol-2-yl)thio]-N-(2-ethyl-6-methylphenyl)acetamide as a white crystalline solid with a melting point of 200-202°C. The purity of the compound can be verified using various analytical techniques, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Scientific Research Applications

2-[(4,5-diphenyl-1H-imidazol-2-yl)thio]-N-(2-ethyl-6-methylphenyl)acetamide has been studied for its potential therapeutic applications, particularly in the treatment of heart failure. It has been shown to improve cardiac function in animal models of heart failure by enhancing the activity of the sarcoplasmic reticulum calcium ATPase (SERCA) pump, which regulates calcium handling in cardiac cells. 2-[(4,5-diphenyl-1H-imidazol-2-yl)thio]-N-(2-ethyl-6-methylphenyl)acetamide also has vasodilatory effects, which can improve blood flow to the heart and other organs.